Cas no 2172025-82-8 (tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2172025-82-8
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5808232
• PubChem ID: 165591859
• Update Time: 2025-07-18

tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate
• 2172025-82-8
• EN300-1624607

• Inchi： 1S/C14H21NO3S/c1-9-5-6-19-12(9)10-7-15(8-11(10)16)13(17)18-14(2,3)4/h5-6,10-11,16H,7-8H2,1-4H3
• InChI Key： WVGQTTJNTDTJJQ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172025-82-8)

Tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2172025-82-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both hydroxyl and thiophene moieties in its structure suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The molecular structure of tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a thiophene ring at the 4-position. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing steric interactions can enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. The thiophene moiety, in particular, has been extensively studied for its role in various biological processes and its potential as a pharmacophore. Research has shown that thiophene derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene ring into the structure of tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate may contribute to these properties, making it a promising candidate for further exploration.

The hydroxyl group at the 3-position of the pyrrolidine ring introduces polarity to the molecule, which can affect its solubility and metabolic stability. This feature is particularly important in drug development, as it can influence how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body. Understanding these properties is crucial for optimizing the pharmacokinetic profile of tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate and ensuring its efficacy as a potential therapeutic agent.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of functional groups in tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate makes it an interesting molecule for medicinal chemists to explore. By modifying different parts of the molecule, researchers can generate libraries of derivatives with tailored properties. This approach has been successful in identifying lead compounds for various therapeutic indications.

The tert-butyl group at the carboxylic acid position not only provides steric bulk but also influences the acidity of the carboxylic acid moiety. This can be advantageous in drug design, as it allows for fine-tuning of physicochemical properties such as pKa and solubility. These factors are critical for determining how well a drug will interact with biological targets and how it will behave within the body.

In conclusion, tert-butyl 3-hydroxy-4-(3-methylthiophen-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172025-82-8) is a structurally complex and potentially biologically active compound. Its unique combination of functional groups makes it an attractive candidate for further investigation in pharmaceutical research. By leveraging advances in synthetic chemistry and computational modeling, researchers can explore its potential as a lead compound for new therapeutic agents.